![molecular formula C14H18ClNO3 B4404600 4-[2-(4-chloro-3-methylphenoxy)propanoyl]morpholine](/img/structure/B4404600.png)
4-[2-(4-chloro-3-methylphenoxy)propanoyl]morpholine
Overview
Description
4-[2-(4-chloro-3-methylphenoxy)propanoyl]morpholine, also known as CMPI, is a synthetic compound that has been studied for its potential applications in scientific research. This molecule has been found to have unique biochemical and physiological effects, making it a promising tool for further investigation.
Mechanism of Action
The mechanism of action of 4-[2-(4-chloro-3-methylphenoxy)propanoyl]morpholine is not fully understood, but it is believed to involve the modulation of sigma receptors. This compound has been shown to bind to both sigma-1 and sigma-2 receptors, which are located in various tissues throughout the body. The binding of this compound to these receptors may result in changes in cellular signaling pathways, leading to its observed biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, anti-inflammatory activity, and analgesic effects. It has also been shown to have antitumor activity in some cancer cell lines. These effects make this compound a promising tool for further investigation in various scientific fields.
Advantages and Limitations for Lab Experiments
One advantage of 4-[2-(4-chloro-3-methylphenoxy)propanoyl]morpholine is its high affinity for sigma receptors, which allows for the selective modulation of these receptors in various tissues. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments. Additionally, the synthesis of this compound can be challenging, which may limit its availability for research purposes.
Future Directions
There are several potential future directions for the investigation of 4-[2-(4-chloro-3-methylphenoxy)propanoyl]morpholine. One area of interest is the development of new drugs based on the structure of this compound, which may have improved pharmacological properties. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various scientific fields. Finally, the development of new synthesis methods for this compound may improve its availability for research purposes.
Scientific Research Applications
4-[2-(4-chloro-3-methylphenoxy)propanoyl]morpholine has been investigated for its potential applications in various scientific fields, including pharmacology, toxicology, and neuroscience. It has been found to have a high affinity for sigma receptors, which are involved in the modulation of neurotransmitter release and other cellular processes. This compound has also been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs.
properties
IUPAC Name |
2-(4-chloro-3-methylphenoxy)-1-morpholin-4-ylpropan-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18ClNO3/c1-10-9-12(3-4-13(10)15)19-11(2)14(17)16-5-7-18-8-6-16/h3-4,9,11H,5-8H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARDQPIYKMYXGAY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC(C)C(=O)N2CCOCC2)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.75 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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